Cas no 1105235-67-3 (3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• CAS No: 1105235-67-3
• MF: C₂₀H₁₉N₅S
• MW: 361.463361978531
• CID: 6444637
• Update Time: 2025-07-16

3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• 1H-Pyrazolo[3,4-d]pyridazine, 4-(1-methylethyl)-1-phenyl-7-[(3-pyridinylmethyl)thio]-

• Inchi： 1S/C20H19N5S/c1-14(2)18-17-12-22-25(16-8-4-3-5-9-16)19(17)20(24-23-18)26-13-15-7-6-10-21-11-15/h3-12,14H,13H2,1-2H3
• InChI Key： MLLSCCJOMQILJW-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CN=C2)=NN=C(C(C)C)C2C=NN(C3=CC=CC=C3)C1=2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 551.4±50.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Additional information on 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine

Introduction to 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine (CAS No. 1105235-67-3)

3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine, with the CAS number 1105235-67-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a pyridine core, which is a common motif in many pharmacologically active agents. Specifically, the presence of a pyrazolo[3,4-d]pyridazine scaffold provides a rich framework for interactions with biological targets. The substitution pattern around this core, including the 1-phenyl and propan-2-yl groups, as well as the 7-ylsulfanyl moiety, contributes to its distinctive chemical properties and potential biological functions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[3,4-d]pyridazine derivatives due to their ability to modulate various biological pathways. These compounds have shown promise in preclinical studies as inhibitors of enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The introduction of sulfur-containing groups into the molecular structure often enhances binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The incorporation of the 1H-pyrazolo[3,4-d]pyridazine unit necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic system efficiently.

The biological activity of this compound has been the focus of several recent studies. Researchers have investigated its interactions with target proteins and enzymes using computational modeling and experimental techniques. Preliminary findings suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various disease states. The presence of multiple functional groups allows for fine-tuning of its pharmacological profile through structural modifications.

The potential therapeutic applications of 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine are diverse. Its ability to modulate key signaling pathways makes it a promising candidate for treating conditions such as cancer, inflammation, and neurological disorders. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

In conclusion, 3-({1-phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine (CAS No. 1105235-67-3) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical development. Its unique chemical properties and potential therapeutic benefits make it an attractive subject for ongoing research in medicinal chemistry. As our understanding of its pharmacology continues to evolve, this compound may emerge as a valuable tool in the fight against various diseases.